Cas no 2227684-42-4 ((2R)-1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol)

• Product Name: (2R)-1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol
• CAS No: 2227684-42-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 6027579
• PubChem ID: 165677691
• Update Time: 2025-11-01

(2R)-1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol
• EN300-1738797
• 2227684-42-4

• Inchi： 1S/C12H16O/c1-9(13)6-10-7-11-4-2-3-5-12(11)8-10/h2-5,9-10,13H,6-8H2,1H3/t9-/m1/s1
• InChI Key： LYJJDONJEKXHHR-SECBINFHSA-N
• SMILES： O[C@H](C)CC1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol

Introduction to (2R)-1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol (CAS No. 2227684-42-4)

(2R)-1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol, with the CAS number 2227684-42-4, is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in pharmaceutical and chemical research.

The chemical structure of (2R)-1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol consists of a 2,3-dihydroindenyl moiety attached to a chiral propanol group. The presence of the chiral center at the propanol position imparts enantiomeric selectivity to the molecule, which is crucial for its biological activity and potential therapeutic applications. The indenyl ring system provides additional stability and specific interactions with biological targets, enhancing the compound's pharmacological profile.

Recent studies have highlighted the potential of (2R)-1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action involves the inhibition of key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. This makes (2R)-1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (2R)-1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol has also been investigated for its neuroprotective effects. Studies conducted in vitro and in vivo have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis. The neuroprotective activity is attributed to its ability to scavenge free radicals and modulate intracellular signaling pathways involved in cell survival. These findings suggest that (2R)-1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol could be a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of (2R)-1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol has been optimized using modern synthetic methods to ensure high enantiomeric purity and yield. One common approach involves the asymmetric reduction of a ketone precursor using a chiral catalyst or enzyme. This method not only simplifies the synthetic route but also ensures that the desired enantiomer is obtained with high selectivity. The availability of efficient synthetic routes has facilitated further exploration of this compound's properties and applications.

In the context of drug discovery and development, (2R)-1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol has shown promising results in preclinical studies. Its favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, make it an attractive lead compound for further optimization. Ongoing research is focused on improving its potency and selectivity through structural modifications and rational drug design strategies.

Beyond its therapeutic potential, (2R)-1-(2,3-dihydro-1H-inden-2-yl)propan-2-ol also serves as a valuable building block in organic synthesis. Its unique structural features make it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. Researchers are exploring its use in combinatorial chemistry and high-throughput screening to identify new leads for various diseases.

In conclusion, (2R)-1-(2,3-dihydro-1H-inden-2-y l)propan - 0 l (CAS No. 0 ) is a multifaceted compound with significant potential in both fundamental research and applied pharmaceutical development. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for further investigation and application in various fields of chemistry and biology.